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Welcome to the technical support center for researchers, scientists, and drug development
professionals working with data from the Agéncia Nacional de Transportes Aquaviarios
(ANTAQ). This guide provides troubleshooting advice and frequently asked questions to help
you standardize and interpret data from different ANTAQ reports for your research needs.

Frequently Asked Questions (FAQSs)

Q1: I've downloaded several statistical reports from different years from the ANTAQ website,
and the column headers and data formats seem to be different. How can | merge them?

Al: This is a common challenge due to evolving data reporting standards. Here's a
recommended workflow:

» Manual Inspection: Open a sample of each report to visually identify the differences. Look for
changes in column names (e.g., 'Porto’ vs. 'Port’), data formats (e.g., 'dd/mm/yyyy' vs. ‘'mm-
dd-yy'), and level of aggregation.

o Create a Master Data Dictionary: Develop a standardized set of column names and data
types that you will use for your final, merged dataset.[1][2][3][4][5]

o Develop Transformation Scripts: Use a programming language like Python (with libraries like
Pandas) or R to write scripts that read each report, rename columns to your master
dictionary standard, and reformat data types as needed.
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o Handle Missing Data: As formats change, some reports may have data that others do not.
Your script should have a clear strategy for handling these missing values (e.g., filling with
'NA', 0, or a descriptive string).

Q2: The term for a specific type of cargo seems to be inconsistent across different ANTAQ
publications. How do | standardize cargo classifications?

A2: Inconsistencies in categorical data like cargo types can significantly impact analysis. To
address this:

« ldentify All Variations: Compile a unique list of all cargo-related terms used across your
source reports.

o Consult Official Classifications: Refer to ANTAQ's more recent publications or their online
data panels for a potentially more standardized list of cargo types. If available, look for a
dedicated data dictionary or glossary on the ANTAQ website.[6]

o Create a Mapping Table: Develop a table that maps the varied terms to a single,
standardized term. For example, 'Granel Sélido’, 'Solid Bulk’, and 'Gr Sol' might all be
mapped to 'Solid Bulk'.

o Apply the Mapping: Use your mapping table to create a new, standardized 'Cargo Type'
column in your dataset.

Q3: I am trying to find historical data from several years ago, but | can only find recent reports
on the ANTAQ website. Where can | find older data?

A3: Accessing historical data can be challenging. Here are a few avenues to explore:

o ANTAQ's Official Website/Portal: While recent data is more prominent, check for an "archive"
or "publications” section that might house older reports. The statistical yearbooks are a good
source of historical data.[7][8][9]

e Direct Inquiry: Contact ANTAQ's public information or statistics department directly to inquire
about the availability of historical data.[6]
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e Academic and Research Databases: Other researchers may have collected and shared the
data you are looking for. Check data repositories like Kaggle, Zenodo, or university data
libraries.[10]

» Web Archives: Use services like the Internet Archive's Wayback Machine to view older
versions of the ANTAQ website.

Q4: The data in a PDF report is not in a machine-readable format. How can | extract it for
analysis?

A4: Extracting data from PDFs requires specific tools and techniques:

e Use PDF Data Extraction Tools: Libraries like Tabula (for Python) or Camelot (for Python) are
designed to extract tables from PDFs into structured formats like CSV or Pandas
DataFrames.

o Manual Data Entry (for small datasets): If you only have a small amount of data to extract,
manual entry into a spreadsheet might be the most straightforward approach.

o Optical Character Recognition (OCR): For scanned PDFs or images of tables, OCR tools
can be used to convert the image to text. The accuracy can vary, so this method often
requires significant data cleaning afterward.

Troubleshooting Guides
Issue: Inconsistent Port Names and Codes

Symptoms:

e You notice variations in port names (e.g., "Porto de Santos", "Santos Port", "Santos").
e Merging datasets on port name results in data loss or duplication.

Resolution:

o Create a Canonical List of Ports: Find an official list of Brazilian ports, ideally with unique
identification codes. ANTAQ's own systems may use such codes internally.
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e Fuzzy String Matching: Use string matching algorithms (e.g., Levenshtein distance) to
identify and group similar port names.

o Manual Verification: Review the grouped names and manually create a mapping to the
canonical port name.

o Standardize the Port Column: Apply your mapping to create a clean, standardized port name
column in your dataset.

Issue: Changes in Environmental Performance Index
(EPI) Indicators Over Time

Symptoms:

e You are trying to conduct a longitudinal study of environmental performance using ANTAQ's
EPI, but the indicators and scoring methodology appear to have changed between years.[11]
[12]

Resolution:

o Gather all EPI Methodology Documents: For each year of data you have, find the
corresponding report or documentation that outlines the EPI indicators and how they were
calculated.

 Identify Consistent Indicators: Determine which indicators have been measured consistently
across all years of your study period.

* Normalize or Rescale Data: If the scoring for a consistent indicator has changed (e.g., from a
1-5 scale to a 1-10 scale), you will need to normalize the data to a common scale to allow for
valid comparison.

» Qualitative Analysis for Inconsistent Indicators: For indicators that were not measured in all
years, you may need to treat them as separate variables or discuss their presence/absence
qualitatively in your analysis.

Quantitative Data Summary
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The following tables provide a simplified, standardized structure for common quantitative data
found in ANTAQ reports.

Table 1: Standardized Cargo Movement Data

Cargo_Type_S
Year Port_ID Port_Name ] Tonnage
tandardized

2022 PO01 Santos Solid Bulk 15000000
2022 P0OO1 Santos Liquid Bulk 8000000
2022 P002 Paranagua Solid Bulk 12000000
2023 P0O01 Santos Solid Bulk 16500000
2023 P001 Santos Liquid Bulk 8200000
2023 P002 Paranagua Solid Bulk 12500000

Table 2: Standardized Environmental Performance Index (EPI) Data

. EPIL_Indicat
EPI_Indicat
EPI_Score_ or_Waste_
Year Port_ID Port_Name or_Water_Q
Overall . Managemen
uality
t
2022 PO01 Santos 85.5 90.2 80.7
2022 P002 Paranagua 82.1 85.5 78.9
2023 P0O01 Santos 87.2 91.0 834
2023 P002 Paranagua 83.5 86.1 81.0

Methodologies and Visualizations

Experimental Protocol: Longitudinal Standardization of
ANTAQ Cargo Data
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o Data Acquisition: Download ANTAQ statistical yearbooks (or other relevant reports) for the
desired time period (e.g., 2018-2023).

» Data Extraction: For each year, extract the cargo movement data. If in PDF format, use a
tool like Tabula to convert tables to CSV.

» Exploratory Data Analysis (EDA): For each raw dataset, profile the data to identify column
names, data types, and unique values for categorical variables like 'Cargo Type' and 'Port'.

» Define Standardization Schema: Create a master data dictionary specifying the final column
names, data types, and controlled vocabularies (e.g., a single set of cargo classifications).

o Data Transformation: Write a script to iterate through each raw dataset and perform the
following:

o Rename columns to match the standardization schema.

o Create a standardized 'Cargo Type' column using a predefined mapping of varied
historical terms.

o Standardize port names.
o Ensure consistent units for tonnage (e.g., all in metric tons).

o Data Integration: Concatenate the cleaned, standardized datasets from all years into a single
master dataset.

 Validation: Perform checks on the final dataset to ensure data integrity, such as checking for
duplicates and verifying that all categorical data conforms to the defined controlled
vocabularies.

Diagram: ANTAQ Data Standardization Workflow
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Caption: Workflow for standardizing data from various ANTAQ report formats.

Diagram: Logical Relationship for Standardizing
Categorical Data
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Caption: Mapping varied source terms to standardized categories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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